Cas no 2171816-12-7 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid)

• Product Name: 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid
• CAS No: 2171816-12-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6234997
• PubChem ID: 165537182
• Update Time: 2025-05-22

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid
• 5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-2-methylpentanoic acid
• EN300-1521453
• 2171816-12-7

• Inchi： 1S/C27H32N2O5/c1-18(24(30)31)8-6-15-28-25(32)27(13-7-14-27)17-29-26(33)34-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,18,23H,6-8,13-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HDECVSXYWXQTFF-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCCCC(C(=O)O)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid (CAS No. 2171816-12-7): A Comprehensive Overview

In the realm of peptide synthesis and pharmaceutical research, the compound 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid (CAS No. 2171816-12-7) has garnered significant attention due to its unique structural properties and versatile applications. This article delves into the chemical characteristics, synthesis pathways, and potential uses of this specialized molecule, while also addressing trending topics in drug discovery and bioconjugation techniques.

The molecular structure of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid features a cyclobutyl ring system, which is increasingly recognized for its role in enhancing the metabolic stability of bioactive compounds. Researchers have noted that the incorporation of Fmoc-protected amino acids (like this compound) can significantly improve the efficiency of solid-phase peptide synthesis (SPPS) – a hot topic in current biotechnology discussions.

Recent advancements in proteomics research have highlighted the importance of specialized building blocks like CAS 2171816-12-7. The compound's ability to serve as a protected amino acid derivative makes it particularly valuable in the development of novel therapeutic peptides, a field experiencing exponential growth due to the rising demand for targeted therapies in oncology and metabolic disorders.

The 2-methylpentanoic acid moiety in this molecule contributes to its unique physicochemical properties, including enhanced solubility profiles compared to similar compounds. This characteristic has become particularly relevant as the pharmaceutical industry focuses on improving drug bioavailability – one of the most searched topics in medicinal chemistry forums and databases.

From a synthetic chemistry perspective, 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid represents an interesting case study in heterocyclic chemistry. The cyclobutane ring system presents both challenges and opportunities in terms of conformational restriction, a property that's currently being explored in the design of GPCR-targeting drugs – another trending subject in pharmaceutical research.

Quality control aspects of CAS 2171816-12-7 have gained attention in analytical chemistry circles. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to verify the purity of this compound, especially when used in GMP-compliant peptide production. The growing emphasis on quality by design (QbD) principles in pharmaceutical manufacturing has made these analytical considerations particularly relevant.

The stability profile of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid under various storage conditions is another area of practical importance. Recent discussions in chemical storage best practices have highlighted the need for proper handling of Fmoc-protected compounds to maintain their integrity for research applications.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesizing complex molecules like CAS 2171816-12-7. This aligns with the broader industry trend toward environmentally friendly synthetic methods, a topic generating significant interest in both academic and industrial settings.

The potential applications of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-2-methylpentanoic acid extend beyond traditional peptide synthesis. Current research explores its use in developing peptide-drug conjugates and targeted delivery systems, areas that are receiving substantial funding and attention in the biopharmaceutical sector.

As the scientific community continues to explore the boundaries of chemical biology, compounds like CAS 2171816-12-7 serve as valuable tools for advancing our understanding of molecular interactions and structure-activity relationships. The compound's unique features position it as an important subject for ongoing research in both academic and industrial laboratories worldwide.